Cas no 1225228-43-2 (B-(6-amino-2-fluoro-3-pyridinyl)-Boronic acid)

B-(6-Amino-2-fluoro-3-pyridinyl)-boronic acid is a specialized boronic acid derivative featuring a fluorine-substituted pyridine core with an amino functional group. This compound is valuable in Suzuki-Miyaura cross-coupling reactions due to its electron-deficient pyridinyl ring, which enhances reactivity with aryl halides. The presence of both amino and fluoro substituents allows for further functionalization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its boronic acid moiety ensures compatibility with palladium-catalyzed transformations, while the fluorine atom can influence metabolic stability in drug design. The compound is typically handled under inert conditions to preserve its reactivity.

B-(6-amino-2-fluoro-3-pyridinyl)-Boronic acid structure

1225228-43-2 structure

Product Name:B-(6-amino-2-fluoro-3-pyridinyl)-Boronic acid

CAS No:1225228-43-2

MF:C₅H₆BFN₂O₂

MW:155.922744274139

CID:1102330

PubChem ID:86767829

Update Time:2025-06-07

B-(6-amino-2-fluoro-3-pyridinyl)-Boronic acid Chemical and Physical Properties

Names and Identifiers

- B-(6-amino-2-fluoro-3-pyridinyl)-Boronic acid
- CS-0457284
- 6-amino-2-fluoropyridin-3-ylboronic acid
- (6-AMINO-2-FLUOROPYRIDIN-3-YL)BORONIC ACID
- 1225228-43-2
- DTXSID701255544
- DB-186765
- B-(6-Amino-2-fluoro-3-pyridinyl)boronic acid
- Inchi： 1S/C5H6BFN2O2/c7-5-3(6(10)11)1-2-4(8)9-5/h1-2,10-11H,(H2,8,9)
- InChI Key： QSFVGIFFWLUMOF-UHFFFAOYSA-N
- SMILES： FC1=C(B(O)O)C=CC(N)=N1

Computed Properties

Exact Mass: 156.0506358g/mol
Monoisotopic Mass: 156.0506358g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.4Å²

B-(6-amino-2-fluoro-3-pyridinyl)-Boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F904071-5mg	2-Fluoro-6-aminopyridine-3-boronic acid	1225228-43-2	95%	5mg	￥676.80	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F904071-25mg	2-Fluoro-6-aminopyridine-3-boronic acid	1225228-43-2	95%	25mg	￥2,034.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F904071-100mg	2-Fluoro-6-aminopyridine-3-boronic acid	1225228-43-2	95%	100mg	￥5,940.00	2022-01-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1527951-1g	(6-Amino-2-fluoropyridin-3-yl)boronic acid	1225228-43-2	98%	1g	￥16723.00	2024-08-09